Cas no 669089-53-6 (Urantide Trifluoroacetic Acid Salt)

• Product Name: Urantide Trifluoroacetic Acid Salt
• CAS No: 669089-53-6
• MF: C₅₁H₆₆N₁₀O₁₂S₂
• MW: 1075.25954961777
• CID: 2086679
• Update Time: 2025-05-25

Urantide Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• Urantide
• BDBM50411333
• Urantide Trifluoroacetic Acid Salt

• Inchi： 1S/C51H66N10O12S2/c1-27(2)41(50(72)73)60-48(70)39-26-74-75-51(3,4)42(61-43(65)33(53)24-40(63)64)49(71)58-37(21-28-11-6-5-7-12-28)45(67)57-38(23-30-25-54-34-14-9-8-13-32(30)34)47(69)55-35(15-10-20-52)44(66)56-36(46(68)59-39)22-29-16-18-31(62)19-17-29/h5-9,11-14,16-19,25,27,33,35-39,41-42,54,62H,10,15,20-24,26,52-53H2,1-4H3,(H,55,69)(H,56,66)(H,57,67)(H,58,71)(H,59,68)(H,60,70)(H,61,65)(H,63,64)(H,72,73)/t33-,35-,36-,37-,38+,39-,41-,42-/m0/s1
• InChI Key： VXLUBANOZQJZFE-QVKHRKAHSA-N
• SMILES： S1C(C)(C)[C@H](C(N[C@H](C(N[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)C(C)C)=O)CS1)=O)CC1C=CC(=CC=1)O)=O)CCCN)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC=CC=1)=O)NC([C@H](CC(=O)O)N)=O

Computed Properties

• Exact Mass: 1074.43030993 g/mol
• Monoisotopic Mass: 1074.43030993 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 75
• Rotatable Bond Count: 17
• Complexity: 1990
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 417
• Molecular Weight: 1075.3

Additional information on Urantide Trifluoroacetic Acid Salt

Latest Research on Urantide Trifluoroacetic Acid Salt (CAS: 669089-53-6) in Chemical Biology and Medicine

Urantide Trifluoroacetic Acid Salt (CAS: 669089-53-6) is a synthetic peptide antagonist of the urotensin-II receptor (UT receptor), which has garnered significant attention in recent years due to its potential therapeutic applications in cardiovascular diseases, renal disorders, and metabolic syndromes. This research briefing synthesizes the latest findings on its pharmacological properties, mechanisms of action, and clinical relevance, based on peer-reviewed studies published within the last three years.

Recent studies have elucidated the high binding affinity of Urantide Trifluoroacetic Acid Salt to the UT receptor, with a dissociation constant (Kd) in the nanomolar range. Structural analyses via NMR and X-ray crystallography reveal that its trifluoroacetic acid salt form enhances solubility and stability, making it more suitable for in vivo applications. A 2023 study in the Journal of Medicinal Chemistry demonstrated its efficacy in attenuating pulmonary hypertension in rodent models by selectively blocking UT receptor-mediated vasoconstriction.

In addition to cardiovascular research, Urantide has shown promise in renal fibrosis modulation. A 2022 publication in Kidney International highlighted its role in inhibiting TGF-β1 signaling pathways, reducing collagen deposition in murine models of chronic kidney disease. These findings suggest its potential as a dual-target therapeutic agent, though further pharmacokinetic studies are needed to optimize dosing regimens.

Challenges remain in translating these preclinical results to clinical settings. A 2023 meta-analysis in British Journal of Pharmacology noted variability in Urantide’s bioavailability across species, emphasizing the need for formulation improvements. Current efforts focus on nanoparticle-based delivery systems to enhance its half-life, as reported in a recent ACS Nano study.

In conclusion, Urantide Trifluoroacetic Acid Salt represents a versatile tool for UT receptor research and a candidate for drug development. Future directions include Phase I safety trials and combinatorial therapies with existing antihypertensive agents. Researchers are encouraged to explore its off-target effects and long-term toxicity profiles to fully assess its therapeutic potential.